3-Bromomethylpyridine hydrochloride

• CAS: 65540-48-9
• Molecular Formula: C6H7BrClN
• Molecular Weight: 208.48 g/mol
• SMILES: C1=CC(=CN=C1)CBr.Cl
• InChI: InChI=1S/C6H6BrN.ClH/c7-4-6-2-1-3-8-5-6;/h1-3,5H,4H2;1H
• InChIKey: NDQQGQAFMKEMSD-UHFFFAOYSA-N

3-Bromomethylpyridine hydrochloride (CAS 65540-48-9) is a heterocyclic building block belonging to the class of halogenated pyridine derivatives. It is typically supplied as a hydrochloride salt with a molecular formula of C₆H₇BrClN and a molecular weight of 208.48 g/mol.

3-Bromomethylpyridine Hydrochloride (CAS 65540-48-9): Core Properties and Procurement-Relevant Identity

3-Bromomethylpyridine hydrochloride (CAS 65540-48-9) is a heterocyclic building block belonging to the class of halogenated pyridine derivatives. It is typically supplied as a hydrochloride salt with a molecular formula of C₆H₇BrClN and a molecular weight of 208.48 g/mol . The compound features a bromomethyl (-CH₂Br) group at the 3‑position of the pyridine ring, which confers high electrophilic reactivity and makes it a versatile intermediate for nucleophilic substitution, cross‑coupling, and heterocycle synthesis . In the supply chain, this hydrochloride form must be distinguished from its more common hydrobromide analogue (CAS 4916‑55‑6, MW 252.93 g/mol) .

Hydrochloride salt maximizes active species per gram for synthesis efficiency

Chloride counterion avoids bromide interference in catalyst-sensitive steps

Halogenated pyridine building block for nucleophilic substitution and cross-coupling

Why 3-Bromomethylpyridine Hydrochloride (CAS 65540-48-9) Cannot Be Interchanged with Its Hydrobromide Analog

Generic substitution between 3-bromomethylpyridine hydrochloride and its hydrobromide counterpart is scientifically unsound because the counterion directly determines the equivalent weight of active species available for reaction. The hydrochloride salt (MW 208.48 g/mol) delivers approximately 21% more moles of the bromomethylpyridine moiety per unit mass than the hydrobromide salt (MW 252.93 g/mol) . Moreover, in synthetic sequences where halide compatibility is critical—such as reactions involving bromide-sensitive catalysts or downstream steps where bromide ions would compete as nucleophiles—the choice of hydrochloride over hydrobromide is a deliberate design decision, not a trivial formality [1].

Target (HCl salt)

Higher active species per unit mass

Chloride counterion (inert in most conditions)

Greater bromine atom economy

Hydrobromide (potential substitute)

Lower active species per unit mass

Bromide counterion (nucleophilic, may poison catalysts)

Lower bromine atom economy

Mass-based interchange alters stoichiometry; counterion can affect reaction selectivity and yield.

• [1] ChemCafe. (2025). HBr vs HCl: Understanding the Salt Formation of Dextromethorphan (DXM). Discussion of general solubility and reactivity differences between hydrochloride and hydrobromide salts. Retrieved from https://chemcafe.net View Source

Quantitative Differentiation Evidence for 3-Bromomethylpyridine Hydrochloride (CAS 65540-48-9) Against Its Closest Analog

Active Species Content: Hydrochloride Provides 21% More Moles of Bromomethylpyridine per Gram Than Hydrobromide

When preparing a reaction that requires the bromomethylpyridine electrophile, the mass of salt needed to deliver a given molar quantity differs substantially between the hydrochloride and hydrobromide forms. The hydrochloride salt (MW 208.48 g/mol) contains 82.5% active base by mass (172.02/208.48), whereas the hydrobromide salt (MW 252.93 g/mol) contains only 68.0% active base (172.02/252.93). This translates to a 21.3% higher molar yield of active species per gram of hydrochloride salt purchased . The calculation is based on the exact mass of the free base (C₆H₆BrN) being 172.02 g/mol as verified by PubChem data [1].

Active Species Content

Class-level

+21.3% more moles per gram

Procurement efficiency context: higher active species may reduce required mass.

Calculated from verified molecular weights (PubChem).

Evidence Dimension	Mass fraction of active bromomethylpyridine moiety
Target Compound Data	82.5% active base by mass (MW 208.48 g/mol)
Comparator Or Baseline	3-Bromomethylpyridine hydrobromide: 68.0% active base by mass (MW 252.93 g/mol)
Quantified Difference	21.3% more moles of active species per gram
Conditions	Calculated from verified molecular weights; applies universally to solid-state procurement

Why This Matters

For procurement and scale-up calculations, this difference directly reduces the mass of reagent that must be purchased and handled to achieve a given reaction stoichiometry.

• [1] PubChem. (n.d.). 4-(Bromomethyl)pyridine hydrochloride. CID 22274151. Used to verify exact mass of the bromomethylpyridine moiety (C₆H₆BrN, 172.02 g/mol). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/22274151 View Source

Bromine Atom Economy: HCl Salt Delivers 6.7 Percentage Points Higher Bromine Content by Weight

The weight percent of bromine in the hydrochloride salt is 38.3% (79.90 Da Br / 208.48 Da total), whereas the hydrobromide salt carries only 31.6% bromine by weight (79.90 Da Br / 252.93 Da total). This 6.7 percentage-point difference means that, for reactions where the bromine atom is the reactive center (e.g., Suzuki, Heck, or Sonogashira couplings), the hydrochloride form provides a 21.2% higher molar equivalent of bromine per gram of material purchased [1]. The bromine atomic mass used (79.90 Da) is the IUPAC standard value.

Bromine Atom Economy

Class-level

+6.7 pp higher Br weight %

Supports bromine-centric reaction throughput evaluation.

Based on IUPAC atomic masses and molecular formulas.

Evidence Dimension	Weight percent of bromine in the salt
Target Compound Data	38.3% Br by weight (HCl salt)
Comparator Or Baseline	3-Bromomethylpyridine hydrobromide: 31.6% Br by weight
Quantified Difference	6.7 percentage points (21.2% relative increase in Br per gram)
Conditions	Calculated from verified molecular formulas and standard atomic masses

Why This Matters

For palladium-catalyzed couplings and other reactions where the C–Br bond is the sole reactive site, this translates directly into higher reaction throughput per unit mass of reagent purchased.

• [1] IUPAC Periodic Table of the Elements. Standard atomic weight of bromine: 79.90 Da. Retrieved from https://iupac.org View Source

Counterion Purity Profile: Hydrochloride Salt Avoids Bromide Ion Contamination in Sensitive Transformations

In synthetic sequences where free bromide ions can act as competing nucleophiles or poisons for transition-metal catalysts (e.g., gold, platinum, or certain palladium systems), the hydrochloride form is inherently advantageous. The hydrobromide salt introduces stoichiometric bromide ions upon dissolution, which can reduce catalyst turnover number or generate undesired byproducts. While direct kinetic comparisons for 3-bromomethylpyridine are absent from the literature, this is a well-established class-level consideration for salt selection in organometallic chemistry [1]. The hydrochloride salt provides a clean chloride counterion that is generally more inert under typical reaction conditions.

Counterion Purity Profile

Class-level

Cl⁻ Lower nucleophilicity

Br⁻ Stronger nucleophile, potential interference

Class-level: chloride inertness may benefit catalyst-sensitive transformations.

Depends on specific organometallic system and conditions.

Evidence Dimension	Potential for interfering counterion chemistry
Target Compound Data	Hydrochloride salt: releases Cl⁻ upon dissolution
Comparator Or Baseline	Hydrobromide salt: releases Br⁻ upon dissolution, which can compete as a nucleophile or ligand
Quantified Difference	Qualitative difference in halide nucleophilicity: Br⁻ is a stronger nucleophile than Cl⁻
Conditions	Applies in solution-phase reactions; severity depends on specific catalytic system

Why This Matters

This is a critical selection criterion for process chemists designing multi-step syntheses where halide compatibility determines reaction success and yield.

• [1] ChemCafe. (2025). HBr vs HCl: Understanding the Salt Formation of Dextromethorphan (DXM). General discussion of counterion effects on solubility and reactivity. Retrieved from https://chemcafe.net View Source

Procurement-Driven Application Scenarios for 3-Bromomethylpyridine Hydrochloride (CAS 65540-48-9)

Palladium-Catalyzed Cross-Coupling Reactions Requiring Maximum Bromine Atom Economy

In Suzuki, Heck, and Sonogashira couplings where the 3‑bromomethylpyridine moiety serves as the electrophilic partner, the hydrochloride salt offers 21.2% more bromine per gram than the hydrobromide alternative . This directly reduces the reagent cost and waste mass for large-scale coupling reactions, as demonstrated by the quantitative bromine content analysis established in Section 3, Evidence Item 2.

Multi-Step Pharmaceutical Intermediate Synthesis Where Bromide Contamination Is Undesirable

For process routes involving late-stage functionalization of the 3‑pyridylmethyl scaffold, the hydrochloride salt releases only chloride as the counterion, avoiding the introduction of nucleophilic bromide ions that could participate in undesired side reactions or poison sensitive catalysts . This rationale is derived from the class-level inference discussed in Section 3, Evidence Item 3.

Reaction Scale-Up Where Stoichiometric Precision and Mass Efficiency Are Paramount

When calculating reagent quantities for kilogram-scale syntheses, the 21.3% higher active species content of the hydrochloride salt versus the hydrobromide (as quantified in Section 3, Evidence Item 1) translates into measurably lower procurement volumes, reduced shipping costs, and diminished solvent consumption for identical molar-scale reactions .

Application

Selection Property

Validation Focus

Cross-coupling at scale

Bromine mass efficiency

Reaction throughput per gram of reagent

Halide-sensitive multi-step synthesis

Counterion purity (Cl⁻)

Catalyst compatibility and side-reaction control

Kilogram-scale stoichiometric planning

Active species mass fraction

Procurement mass reduction and logistics review